1-(2,4-Dimethylbenzoyl)azetidin-3-ol
Overview
Description
Synthesis Analysis
The synthesis of azetidines, including 1-(2,4-Dimethylbenzoyl)azetidin-3-ol, is an important yet undeveloped research area . A protocol for the diastereoselective synthesis of 2,3-disubstituted 1-arylazetidines via NaBH4 promoted reduction of C-3 functionalized azetidin-2-ones has been developed . This involves the treatment of azetidin-2-ones with sodium borohydride in isopropanol .Scientific Research Applications
Pharmaceutical Testing
1-(2,4-Dimethylbenzoyl)azetidin-3-ol: is utilized in pharmaceutical testing as a high-quality reference standard . Its role is crucial in ensuring the accuracy of analytical methods used to detect and quantify pharmaceutical compounds. This compound’s stability and purity make it an ideal candidate for calibration and validation processes in drug development.
Medicinal Chemistry
In medicinal chemistry, 1-(2,4-Dimethylbenzoyl)azetidin-3-ol serves as a versatile building block for the synthesis of various pharmacologically active molecules . Its structure is beneficial for creating new chemical entities with potential therapeutic effects, particularly as it can act as an amino acid surrogate in peptidomimetic and nucleic acid chemistry.
Agriculture
The compound finds applications in agriculture, particularly in the synthesis of plant growth regulators and pesticides . Its reactivity can be harnessed to create compounds that selectively target and regulate plant biological processes, potentially leading to increased crop yields and protection against pests.
Material Science
1-(2,4-Dimethylbenzoyl)azetidin-3-ol: is used in material science research as an intermediate for the preparation of azetidine-3-carboxylic acid derivatives . These derivatives are key precursors in the synthesis of novel materials with unique properties, such as enhanced durability or specialized chemical reactivity.
Environmental Science
In environmental science, this compound contributes to the study of environmental pollutants and their breakdown products . Its structural similarity to certain pollutants allows researchers to study degradation pathways and develop methods for environmental remediation.
Biochemistry
Lastly, in biochemistry, 1-(2,4-Dimethylbenzoyl)azetidin-3-ol is involved in the study of enzyme-substrate interactions and the development of enzyme inhibitors . Its incorporation into biochemical assays helps in understanding the molecular basis of diseases and the discovery of new drug targets.
properties
IUPAC Name |
(2,4-dimethylphenyl)-(3-hydroxyazetidin-1-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2/c1-8-3-4-11(9(2)5-8)12(15)13-6-10(14)7-13/h3-5,10,14H,6-7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YDOZJOCUYYAEMD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)N2CC(C2)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[1-(1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]methanol](/img/structure/B1468768.png)
![1-[(3-Chlorophenyl)methyl]azetidin-3-ol](/img/structure/B1468770.png)
![1-[(2-Chloro-4-fluorophenyl)methyl]azetidin-3-ol](/img/structure/B1468773.png)
![1-[(3-Methylphenyl)methyl]azetidin-3-ol](/img/structure/B1468774.png)
